Cas no 1555335-46-0 (5-Methoxyimidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 5-Methoxyimidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 1555335-46-0
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4828403
• Update Time: 2026-02-27

5-Methoxyimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxyimidazo[1,2-a]pyridine-3-carboxylic acid

• Inchi： 1S/C9H8N2O3/c1-14-8-4-2-3-7-10-5-6(9(12)13)11(7)8/h2-5H,1H3,(H,12,13)
• InChI Key： MUASMYGSJSNNQW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=NC=C(C(=O)O)N21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 1.9
• Topological Polar Surface Area: 63.8

Additional information on 5-Methoxyimidazo[1,2-a]pyridine-3-carboxylic acid

Introduction to 5-Methoxyimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1555335-46-0)

5-Methoxyimidazo[1,2-a]pyridine-3-carboxylic acid, identified by the Chemical Abstracts Service number 1555335-46-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a methoxy group at the 5-position and a carboxylic acid functionality at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The imidazopyridine core is a fused bicyclic system consisting of an imidazole ring and a pyridine ring, which together create a rich landscape of hydrogen bonding sites and potential interaction partners within biological targets. The 5-Methoxyimidazo[1,2-a]pyridine-3-carboxylic acid structure is particularly intriguing due to its ability to modulate various biological pathways, including enzyme inhibition, receptor binding, and signal transduction. These characteristics have positioned it as a key intermediate in the synthesis of novel pharmacological agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In recent years, the pharmaceutical industry has seen a surge in the development of imidazopyridine derivatives due to their demonstrated efficacy in preclinical studies. One of the most notable areas of research has been the exploration of these compounds as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling cascades, and their dysregulation is often associated with various diseases, particularly cancer. The 5-Methoxyimidazo[1,2-a]pyridine-3-carboxylic acid scaffold has been shown to exhibit inhibitory activity against several kinases by binding to their active sites and disrupting normal cellular processes.

Recent studies have highlighted the potential of 5-Methoxyimidazo[1,2-a]pyridine-3-carboxylic acid as a lead compound for the development of targeted therapies. For instance, research published in leading journals has demonstrated its ability to selectively inhibit specific kinases while minimizing off-target effects. This selectivity is crucial for improving therapeutic outcomes and reducing adverse reactions. The carboxylic acid moiety at the 3-position provides a handle for further chemical modification, allowing researchers to fine-tune the pharmacokinetic properties and bioavailability of derivative compounds.

The methoxy group at the 5-position contributes to the compound's solubility and metabolic stability, which are essential factors for drug development. Additionally, this structural feature enhances interactions with biological targets by introducing additional hydrogen bonding capabilities. The combination of these properties makes 5-Methoxyimidazo[1,2-a]pyridine-3-carboxylic acid a versatile building block for medicinal chemists seeking to develop novel therapeutics.

Advances in computational chemistry and high-throughput screening have accelerated the discovery process for imidazopyridine derivatives like 5-Methoxyimidazo[1,2-a]pyridine-3-carboxylic acid. These techniques allow researchers to rapidly evaluate large libraries of compounds for their biological activity and optimize their structures for improved efficacy. As a result, several derivative compounds based on this scaffold have entered clinical trials or are in advanced stages of preclinical development.

The potential applications of 5-Methoxyimidazo[1,2-a]pyridine-3-carboxylic acid extend beyond kinase inhibition. Emerging evidence suggests that it may also have anti-inflammatory and antioxidant properties, making it relevant for treating conditions such as rheumatoid arthritis and neurodegenerative diseases. The compound's ability to interact with multiple biological pathways underscores its therapeutic versatility.

In conclusion,5-Methoxyimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1555335-46-0) represents a promising candidate for drug development due to its unique structural features and broad range of biological activities. Ongoing research continues to uncover new therapeutic possibilities for this compound and its derivatives, positioning it as a cornerstone in modern medicinal chemistry.